Cas no 219534-99-3 (5-Bromo-4-(trifluoromethyl)-1H-imidazole)

5-Bromo-4-(trifluoromethyl)-1H-imidazole structure
219534-99-3 structure
Product Name:5-Bromo-4-(trifluoromethyl)-1H-imidazole
CAS No:219534-99-3
MF:C4H2BrF3N2
MW:214.971290111542
CID:243642
PubChem ID:10632443
Update Time:2025-04-19

5-Bromo-4-(trifluoromethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,5-bromo-4-(trifluoromethyl)-
    • 4-bromo-5-(trifluoromethyl)-1H-imidazole
    • 1H-Imidazole,4-bromo-5-(trifluoromethyl)-(9CI)
    • 1H-Imidazole,5-bromo-4-(trifluoromethyl)
    • 5-BROMO-4-(TRIFLUOROMETHYL)-1H-IMIDAZOLE
    • MFCD11977612
    • EN300-365425
    • AS-65065
    • AKOS027252638
    • DTXSID30442757
    • AMY15824
    • 219534-99-3
    • 5-Bromo-4-(trifluoromethyl)-1H-imidazole
    • MDL： MFCD11977612
    • Inchi： 1S/C4H2BrF3N2/c5-3-2(4(6,7)8)9-1-10-3/h1H,(H,9,10)
    • InChI Key： BHAQQAXRVFYODC-UHFFFAOYSA-N
    • SMILES： BrC1=C(C(F)(F)F)NC=N1

Computed Properties

  • Exact Mass: 213.93500
  • Monoisotopic Mass: 213.93535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68000
  • LogP: 2.19100

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5-Bromo-4-(trifluoromethyl)-1H-imidazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:219534-99-3)5-Bromo-4-(trifluoromethyl)-1H-imidazole
Order Number:A1146323
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:04
Price ($):670.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:219534-99-3)5-Bromo-4-(trifluoromethyl)-1H-imidazole
A1146323
Purity:99%
Quantity:1g
Price ($):670.0
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